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Compound of Interest

Compound Name: 2,4-Dimethyl-3-pentanol

Cat. No.: B146734

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical overview of 2,4-dimethyl-3-
pentanol, a secondary alcohol also known as diisopropy! carbinol. It details the compound's
chemical and physical properties, common synthesis protocols, and its applications, particularly
as a resolving agent and in organic synthesis. This guide includes structured data tables for
key properties and detailed experimental workflows visualized using diagrams to facilitate
understanding and replication in a research setting.

Chemical Properties and Identification

2,4-Dimethyl-3-pentanol is a branched-chain aliphatic alcohol. Its structure consists of a five-
carbon pentane chain with methyl groups at positions 2 and 4, and a hydroxyl group at position
3. Due to the chiral center at the third carbon, it can exist as a racemic mixture or as separate
enantiomers.

Table 1: Physicochemical Properties of 2,4-Dimethyl-3-pentanol
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Property Value

IUPAC Name 2,4-Dimethyl-3-pentanol

Synonyms Diisopropyl carbinol, Diisopropylcarbinol
CAS Number 600-36-2

Molecular Formula C7H160

Molecular Weight 116.20 g/mol

Boiling Point 139-141 °C

Melting Point -70 °C

Density 0.826 g/mL at 25 °C

| Appearance | Colorless liquid |

Synthesis Protocols

The most common laboratory synthesis of 2,4-dimethyl-3-pentanol is through the Grignard
reaction, which involves the reaction of a Grignard reagent with an appropriate aldehyde.

Grignard Synthesis of 2,4-Dimethyl-3-pentanol

Principle: This protocol outlines the synthesis via the reaction of isopropylmagnesium bromide
(a Grignard reagent) with isobutyraldehyde. The Grignard reagent acts as a nucleophile,
attacking the electrophilic carbonyl carbon of the aldehyde. A subsequent acidic workup
protonates the resulting alkoxide to yield the final alcohol product.

Experimental Protocol:
o Preparation of Grignard Reagent:

o In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and
magnetic stirrer, place magnesium turnings.

o Add a small volume of anhydrous diethyl ether.
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o Slowly add a solution of 2-bromopropane in anhydrous diethyl ether to the flask. An iodine
crystal may be added to initiate the reaction.

o Maintain a gentle reflux by controlling the addition rate. After the addition is complete,
continue to stir the mixture for an additional 30 minutes to ensure complete formation of
isopropylmagnesium bromide.

o Reaction with Aldehyde:

[¢]

Cool the Grignard reagent solution in an ice bath.

[e]

Slowly add a solution of isobutyraldehyde (2-methylpropanal) in anhydrous diethyl ether
from the dropping funnel.

[e]

Control the addition rate to maintain a gentle reflux.

[e]

After the addition is complete, remove the ice bath and stir the mixture at room
temperature for 1 hour.

o Workup and Purification:

o Pour the reaction mixture slowly over crushed ice and acidify with a saturated agueous
solution of ammonium chloride (NH4ClI) or dilute sulfuric acid (H2SOa) to dissolve the
magnesium salts.

o Transfer the mixture to a separatory funnel. Separate the ethereal layer.
o Extract the aqueous layer two more times with diethyl ether.

o Combine the organic extracts and wash them with a saturated sodium bicarbonate
solution, followed by brine.

o Dry the organic layer over anhydrous sodium sulfate (NazS0a4).
o Filter to remove the drying agent and remove the solvent by rotary evaporation.

o Purify the crude product by fractional distillation to obtain pure 2,4-dimethyl-3-pentanol.
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Step 1: Grignard Reagent Formation

2-Bromopropane in Ether

Anhydrous Ether

Mg turnings

Step 2: Nucleophilic Addition

Isobutyraldehyde Isopropylmagnesium Bromide

+ Reaction

Magnesium Alkoxide Intermediate

+ Protonation

Step 3: Workup & Purification

Acidic Workup (e.g., NH4CI)

'

Distillation

2,4-Dimethyl-3-pentanol

Click to download full resolution via product page

Caption: Workflow for the Grignard synthesis of 2,4-dimethyl-3-pentanol.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b146734?utm_src=pdf-body-img
https://www.benchchem.com/product/b146734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development and Research

While not a therapeutic agent itself, 2,4-dimethyl-3-pentanol serves as a valuable
intermediate and tool in organic chemistry and drug development.

o Chiral Resolving Agent: The enantiomers of 2,4-dimethyl-3-pentanol can be used to resolve
racemic mixtures of chiral acids. The principle involves forming diastereomeric esters that
can be separated by physical means like crystallization or chromatography, followed by
hydrolysis to recover the enantiomerically pure acid.

e Precursor in Synthesis: It serves as a building block for more complex molecules. The
hydroxyl group can be converted into various functional groups, and its bulky alkyl structure
can introduce specific steric properties into a target molecule.

o Reference Standard: In analytical chemistry, it can be used as a reference standard in
techniques like Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR)
spectroscopy.
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Caption: Logical relationships of 2,4-dimethyl-3-pentanol's applications.

 To cite this document: BenchChem. [Technical Guide: 2,4-Dimethyl-3-pentanol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146734#2-4-dimethyl-3-pentanol-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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